Cas no 22776-74-5 (9-azatricyclo[3.3.2.13?]undecane)

• Product Name: 9-azatricyclo[3.3.2.13?]undecane
• CAS No: 22776-74-5
• MF: C₁₀H₁₇N
• MW: 151.24868273735
• CID: 282048
• Update Time: 2025-06-11

9-azatricyclo[3.3.2.13?]undecane Chemical and Physical Properties

Names and Identifiers

• 4-Azatricyclo[4.3.1.13,8]undecane
• 4-Azatricyclo[4.3.1.1(3,8)]undecane
• 4-Azatricyclo[4.3.1.1~3,8~]undecane hydrochloride
• 4-Azatricyclo<4,3,1,13,8>undecan
• 4-azatricyclo<4.3.1.13,8>undecane
• 9-azatricyclo[3.3.2.13?]undecane

• Inchi： 1S/C10H17N/c1-7-2-9-3-8(1)5-10(4-7)11-6-9/h7-11H,1-6H2
• InChI Key： CRKHNIDATUGNFE-UHFFFAOYSA-N
• SMILES： N1CC2CC3CC1CC(C2)C3

Computed Properties

• Exact Mass: 151.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Experimental Properties

• Density: 0.987
• Boiling Point: 233.1°C at 760 mmHg
• Flash Point: 91.4°C
• Refractive Index: 1.506
• PSA: 12.03000
• LogP: 2.11330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 9-azatricyclo[3.3.2.13?]undecane

9-Azatricyclo[3.3.2.13⁸]undecane (CAS No. 22776-74-5): A Comprehensive Overview

9-Azatricyclo[3.3.2.13⁸]undecane (CAS No. 22776-74-5) is a unique and structurally complex compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its nitrogen-containing tricyclic framework, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The 9-azatricyclo[3.3.2.13⁸]undecane scaffold is notable for its high degree of structural rigidity and the presence of a nitrogen atom in a strategic position, which can influence its chemical reactivity and biological activity. This structural feature allows for the exploration of diverse functional groups and substituents, making it a versatile platform for the synthesis of bioactive molecules.

Recent advancements in synthetic methodologies have enabled the efficient and scalable production of 9-azatricyclo[3.3.2.13⁸]undecane derivatives. These synthetic routes often involve multi-step processes that leverage modern catalytic systems and advanced protecting group strategies to achieve high yields and stereoselectivity. The ability to introduce specific functional groups at various positions on the tricyclic core has opened up new avenues for the design of compounds with tailored pharmacological profiles.

In the context of medicinal chemistry, 9-azatricyclo[3.3.2.13⁸]undecane has shown promise as a lead structure for the development of drugs targeting various diseases. For instance, studies have demonstrated that certain derivatives of this compound exhibit potent anti-inflammatory properties, making them potential candidates for the treatment of inflammatory disorders such as rheumatoid arthritis and asthma.

Additionally, 9-azatricyclo[3.3.2.13⁸]undecane derivatives have been explored for their potential as antiviral agents. Research has shown that these compounds can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interference with viral enzymes or host cell receptors, thereby preventing viral entry or replication.

The biological activity of 9-azatricyclo[3.3.2.13⁸]undecane derivatives is not limited to anti-inflammatory and antiviral properties; they have also been investigated for their anticancer potential. Some studies have reported that certain derivatives exhibit selective cytotoxicity against cancer cells, while showing minimal toxicity to normal cells. This selective activity is attributed to the ability of these compounds to disrupt key signaling pathways involved in cancer cell proliferation and survival.

The pharmacokinetic properties of 9-azatricyclo[3.3.2.13⁸]undecane derivatives are another important aspect that has been studied extensively. These compounds generally exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for their therapeutic efficacy and safety. Optimization efforts have focused on improving solubility, stability, and bioavailability through structural modifications and formulation strategies.

Clinical trials involving 9-azatricyclo[3.3.2.13⁸]undecane derivatives are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with several compounds demonstrating good tolerability and preliminary evidence of therapeutic benefit.

In conclusion, 9-azatricyclo[3.3.2.13⁸]undecane (CAS No. 22776-74-5) represents a valuable scaffold in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents targeting a range of diseases, from inflammatory disorders to cancer and viral infections.